molecular formula C8H4ClFN2O2 B8458737 5-Chloro-7-fluoro-1,4-dihydro-2,3-quinoxalinedione

5-Chloro-7-fluoro-1,4-dihydro-2,3-quinoxalinedione

Cat. No.: B8458737
M. Wt: 214.58 g/mol
InChI Key: VSQGBUGZIAQYOV-UHFFFAOYSA-N
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Description

5-Chloro-7-fluoro-1,4-dihydro-2,3-quinoxalinedione is a useful research compound. Its molecular formula is C8H4ClFN2O2 and its molecular weight is 214.58 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H4ClFN2O2

Molecular Weight

214.58 g/mol

IUPAC Name

5-chloro-7-fluoro-1,4-dihydroquinoxaline-2,3-dione

InChI

InChI=1S/C8H4ClFN2O2/c9-4-1-3(10)2-5-6(4)12-8(14)7(13)11-5/h1-2H,(H,11,13)(H,12,14)

InChI Key

VSQGBUGZIAQYOV-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C2=C1NC(=O)C(=O)N2)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Chloro-7-fluoro-1,4-dihydro-2,3-quinoxalinedione was prepared using an adaptation of the method of Cheeseman. (Cheeseman, G. W. H. J. Chem. Soc. 1171 (1962)). A mixture of diethyl oxalate (2.64 g, 18.1 mmol) and 1,2-diamino-3-chloro-5-fluorobenzene (290 mg, 1.81 mmol) was heated to reflux under N2 for 10 h. The reaction was allowed to cool to room temperature and the shiny yellow-brown crystals collected by vacuum filtration and rinsed with EtOH (10 mL) and air dried to give 164.1 mg (42%). A portion of this solid was taken and dissolved in 10 mL 1N NaOH. The solution was treated with activated charcoal and filtered through a pad of Celite. The resulting solution was carefully acidified with 1N HCl (pH=6). Pale yellow needles slowly formed in the solution and were collected by vacuum filtration, rinsed with 20 mL of H2O and further dried under vacuum (0.1 torr, 78° C.) to yield 67.8 of powdery pale yellow crystals. mp 306°-308° C. (dec), 1H NMR (d6 -DMSO) δ7.28 (s, 1H, ArH), 7.56 (s, 1H, ArH), 11.7 (br s, 2H, NH), EIMS m/z 216 (M+2,34, 214 (M+, bp), 188 (21), 186 (68), 123 (61), 131 (62). EIHRMS calc. for C8H4ClFN2O2 213.9945, found 213.9961.
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